BENGH@ Methodological & Application

Check Availability & Pricing

fMRI Protocols for Studying Brain Activity
During Laughter: Application Notes and
Protocols

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Laughine

Cat. No.: B1245199

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Laughter, a complex and uniquely human vocalization, is increasingly recognized for its
profound impact on social bonding, emotional regulation, and overall well-being. Understanding
the neural underpinnings of laughter is a critical area of research with implications for
neurology, psychology, and the development of novel therapeutics for mood and social
processing disorders. Functional magnetic resonance imaging (fMRI) has emerged as a
powerful non-invasive tool to investigate the dynamic brain activity associated with both the
perception and production of laughter.

These application notes provide detailed protocols for designing and implementing fMRI
studies to investigate the neural correlates of laughter. The methodologies outlined are
synthesized from established research and are intended to serve as a comprehensive guide for
researchers, scientists, and professionals in drug development.

|. Experimental Protocols
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A. Protocol 1: Differentiating Humor Comprehension
and Appreciation

This protocol is designed to isolate the distinct neural processes involved in "getting" a joke
(comprehension) and finding it amusing (appreciation).[1][2][3]

1. Participant Selection:

e Inclusion Criteria: 20-30 healthy, right-handed adults with normal or corrected-to-normal
vision and hearing. Participants should have no history of neurological or psychiatric
disorders.

o Exclusion Criteria: Standard MRI contraindications (e.g., metal implants, claustrophobia).
2. Stimulus Design:

e Humorous Stimuli: Short, single-panel, non-verbal cartoons or short video clips of comedic
situations (e.g., excerpts from sitcoms like "Seinfeld").[1][3]

o Control Stimuli: Neutral images or video clips matched for visual complexity and length but
lacking humorous content.

» Stimulus Validation: A pilot study should be conducted to rate the funniness of the humorous
stimuli and the neutrality of the control stimuli on a Likert scale.

3. Experimental Paradigm:
» Design: Event-related fMRI design.

e Procedure:

[¢]

Participants lie in the fMRI scanner.

[¢]

Stimuli are presented visually via a monitor visible through a mirror mounted on the head
colil.

Each trial consists of:

[¢]
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» A fixation cross (2-4 seconds).
» Stimulus presentation (e.g., 5-10 seconds for a cartoon, variable for video clips).

» Arating period where participants rate the "funniness" of the stimulus on a 4-point scale
using an MRI-compatible button box (2-3 seconds).[3]

o Trials should be presented in a randomized order.
. IMRI Data Acquisition:
Scanner: 3 Tesla MRI scanner.
Sequence: T2*-weighted echo-planar imaging (EPI) sequence.

Typical Parameters: Repetition Time (TR) = 2000 ms; Echo Time (TE) = 30 ms; Flip Angle =
90°; Field of View (FOV) = 192x192 mm; Matrix size = 64x64; Slice thickness = 3 mm.

Anatomical Scan: High-resolution T1-weighted anatomical scan for co-registration.
. Data Analysis:

Preprocessing: Standard fMRI preprocessing steps including motion correction, slice timing
correction, co-registration to the anatomical scan, normalization to a standard brain template
(e.g., MNI), and spatial smoothing.

Statistical Analysis:

o First-level analysis: Model the BOLD response for each participant using a general linear
model (GLM). Create regressors for the presentation of humorous and neutral stimuli, and
for the parametric modulation of the BOLD signal by the funniness ratings.

o Second-level analysis: Perform group-level analyses to identify brain regions commonly
activated during humor comprehension (humorous > neutral contrast) and humor
appreciation (parametric modulation by funniness ratings).

o Regions of Interest (ROI) analysis can be performed on key areas like the ventral striatum
and dorsal striatum.[1]
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B. Protocol 2: Investigating Spontaneous vs.
Conversational Laughter Perception

This protocol aims to elucidate the neural differences in processing genuine, spontaneous
laughter versus more socially driven, conversational laughter.[4][5]

1. Participant Selection:
e Similar to Protocol 1.
2. Stimulus Design:

e Spontaneous Laughter: Audio recordings of genuine, involuntary laughter elicited through
humorous videos or tickling.

o Conversational Laughter: Audio recordings of voluntary, communicative laughter often used
to manage social interactions.

» Control Stimuli: Noise-vocoded versions of the laughter stimuli or other complex non-vocal
sounds matched for duration and acoustic complexity.[5]

» Stimulus Validation: A separate group of participants should rate the authenticity of the
laughter stimuli to ensure clear differentiation between spontaneous and conversational
categories.

3. Experimental Paradigm:
o Design: Event-related fMRI design.
e Procedure:

o Participants lie in the fMRI scanner and listen to the auditory stimuli through MRI-
compatible headphones.

o Each trial consists of:

» A fixation cross (2-4 seconds).
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» Auditory stimulus presentation (variable duration).

» Atask to ensure attention, such as pressing a button if the sound is presented to the left
or right ear.

o Stimuli from all conditions should be presented in a randomized order.
4. fMRI Data Acquisition:

Identical to Protocol 1.

5. Data Analysis:

Preprocessing: Identical to Protocol 1.

Statistical Analysis:

o First-level analysis: Model the BOLD response for each condition (spontaneous laughter,
conversational laughter, control).

o Second-level analysis: Perform group-level analyses using contrasts to identify brain
regions that show differential activation for spontaneous versus conversational laughter
(e.g., Spontaneous > Conversational, and vice versa).

C. Protocol 3: Laughter Production (Tickle-Induced)

This protocol is designed to investigate the neural networks involved in the production of
laughter, using tickling as a natural elicitor.[6][7][8]

1. Participant Selection:
» Participants should be pre-screened for ticklishness.

e Due to the physical nature of the stimulus, careful consideration of participant comfort and
safety is paramount.

2. Stimulus Design:
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Tickle Condition: A trained researcher or a compatible device delivers a tactile tickling
stimulus to the participant's foot at pre-determined intervals.

Control Condition (Touch): The same researcher or device delivers a non-tickling tactile
stimulus to the same location.

. Experimental Paradigm:

Design: Block design is often preferable for this type of study to capture the sustained nature
of the laughter response.

Procedure:

o Participants are instructed to remain as still as possible and to laugh naturally when
tickled.

o The experiment consists of alternating blocks of the "Tickle" condition and the "Touch"
condition, interspersed with rest blocks.

o Each block could be, for example, 20 seconds long.
. fMRI Data Acquisition:

Identical to Protocol 1, with careful attention to motion correction due to the potential for
head movement during laughter.

. Data Analysis:

Preprocessing: Standard preprocessing with particular attention to motion correction.
Independent component analysis (ICA) can be used to identify and remove motion-related
artifacts.

Statistical Analysis:
o First-level analysis: Model the BOLD response for the "Tickle" and "Touch" blocks.

o Second-level analysis: Perform a group-level analysis to identify brain regions more active
during the "Tickle" condition compared to the "Touch" condition (Tickle > Touch contrast).
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Il. Data Presentation

The following tables summarize key brain regions consistently activated in fMRI studies of
laughter.

Table 1: Brain Regions Associated with Humor Comprehension and Appreciation

. . Function in Humor . .
Brain Region . Associated Studies
Processing

Humor Comprehension

) Working memory, ambiguity
Dorsal Striatum _ N o [1][3]
processing, cognitive flexibility

. Semantic processing,
Inferior Frontal Gyrus ) ) ) [1112]
incongruity detection

] Semantic memory, incongruity
Middle Temporal Gyrus ) [1][2]
detection

Humor Appreciation

Ventral Striatum (inc. Nucleus

Reward processing, pleasure [1112]
Accumbens)
Amygdala Emotional processing [2]
) Elaboration of pleasurable
Ventromedial Prefrontal Cortex [2]

feelings

Table 2: Brain Regions Activated During Laughter Perception
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Brain Region Laughter Type Function Associated Studies
Superior Temporal Authentic (Evoked) ) )
Auditory processing [9]
Gyrus Laughter
) ) ) ) Mentalizing,
Anterior Medial Deliberate (Emitted) o
determining others' [9]
Prefrontal Cortex Laughter

mental states

Auditory and Auditory processing,
Somatosensory Fields  Human Laughter sensorimotor [10]
(Right Hemisphere) integration
] Emotional ) ]
Amygdala (Right o Emotional processing,
) Vocalizations N [11]
Hemisphere) pattern recognition

(including laughter)

Table 3: Brain Regions Implicated in Laughter Production (Tickle-Induced)

. . Function in Laughter . )
Brain Region . Associated Studies
Production

) Motor control of vocalization
Sensorimotor Cortex o [6][71[8]
and respiration

_ . Emotional expression, motor
Anterior Cingulate Gyrus [61[71[8]
control

Interoceptive awareness,
Insula ) ) [61[71[8]
emotional feeling

Nucleus Accumbens Reward and pleasure [61[71[8]
Hypothalamus Autonomic responses [6][71[8]
Periaqueductal Gray Vocalization, pain modulation [61[71[8]

lll. Visualization of Workflows and Pathways
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The following diagrams illustrate key experimental workflows and proposed neural pathways
involved in laughter processing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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